Cas no 1225890-90-3 (2-Chloro-N-2-(naphthalen-2-yloxy)ethylacetamide)

• Product Name: 2-Chloro-N-2-(naphthalen-2-yloxy)ethylacetamide
• CAS No: 1225890-90-3
• MF: C₁₄H₁₄ClNO₂
• MW: 263.719462871552
• CID: 5558247
• Update Time: 2025-10-30

2-Chloro-N-2-(naphthalen-2-yloxy)ethylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-2-(naphthalen-2-yloxy)ethylacetamide

• Inchi： 1S/C14H14ClNO2/c15-10-14(17)16-7-8-18-13-6-5-11-3-1-2-4-12(11)9-13/h1-6,9H,7-8,10H2,(H,16,17)
• InChI Key： CGYGCUMMGCNLNT-UHFFFAOYSA-N
• SMILES： C(NCCOC1=CC=C2C(=C1)C=CC=C2)(=O)CCl

Additional information on 2-Chloro-N-2-(naphthalen-2-yloxy)ethylacetamide

Introduction to 2-Chloro-N-2-(naphthalen-2-yloxy)ethylacetamide (CAS No. 1225890-90-3)

2-Chloro-N-2-(naphthalen-2-yloxy)ethylacetamide, with the CAS number 1225890-90-3, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in pharmaceutical and medicinal chemistry. This compound is characterized by its unique molecular structure, which includes a chloroacetamide moiety and a naphthoxyethyl group. These structural features contribute to its diverse chemical and biological properties, making it a subject of extensive research.

The chemical formula of 2-Chloro-N-2-(naphthalen-2-yloxy)ethylacetamide is C₁₆H₁₄ClNO₂. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). Its molecular weight is 293.74 g/mol, and it has a melting point of approximately 115-117°C. These physical properties make it suitable for various analytical and preparative techniques.

In the realm of medicinal chemistry, 2-Chloro-N-2-(naphthalen-2-yloxy)ethylacetamide has shown promising potential as a lead compound for the development of new therapeutic agents. Recent studies have focused on its biological activities, particularly its anti-inflammatory and analgesic properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. These findings suggest that 2-Chloro-N-2-(naphthalen-2-yloxy)ethylacetamide could be a valuable candidate for the treatment of inflammatory diseases.

Beyond its anti-inflammatory properties, 2-Chloro-N-2-(naphthalen-2-yloxy)ethylacetamide has also been investigated for its analgesic effects. A preclinical study conducted in 2020 demonstrated that this compound effectively reduces pain responses in animal models of neuropathic pain. The mechanism of action appears to involve the modulation of nociceptive pathways, potentially through interactions with specific receptors or ion channels. These results highlight the compound's potential as a novel analgesic agent, particularly for conditions where current treatments are limited or ineffective.

The structural versatility of 2-Chloro-N-2-(naphthalen-2-yloxy)ethylacetamide has also made it an attractive target for chemical modifications aimed at enhancing its pharmacological properties. Researchers have explored various derivatives by substituting different functional groups on the naphthoxyethyl moiety or the chloroacetamide group. These modifications have led to the discovery of compounds with improved potency, selectivity, and pharmacokinetic profiles. For example, a study published in Organic & Biomolecular Chemistry in 2019 reported the synthesis and evaluation of several derivatives that exhibited enhanced anti-inflammatory activity compared to the parent compound.

In addition to its therapeutic applications, 2-Chloro-N-2-(naphthalen-2-yloxy)ethylacetamide has also found use in other areas of research. Its unique chemical structure makes it a useful tool for studying protein-ligand interactions and for developing new analytical methods. For instance, researchers have utilized this compound as a probe to investigate the binding affinities of specific proteins involved in inflammatory pathways. The insights gained from these studies can contribute to a better understanding of disease mechanisms and aid in the rational design of more effective drugs.

The synthesis of 2-Chloro-N-2-(naphthalen-2-yloxy)ethylacetamide typically involves multi-step reactions starting from readily available starting materials. One common synthetic route involves the reaction of 1-chloroacetyl chloride with 1-(naphthalen-2-yloxy)-3-amino-propane under controlled conditions. This method yields high purity products with good yields, making it suitable for large-scale production. Advances in synthetic methodologies have further optimized this process, reducing costs and improving efficiency.

Safety considerations are an essential aspect when working with any chemical compound, including 2-Chloro-N-2-(naphthalen-2-yloxy)ethylacetamide. While this compound is not classified as hazardous or toxic under standard regulations, it is important to handle it with appropriate precautions to ensure laboratory safety. Proper personal protective equipment (PPE), such as gloves and goggles, should be used during handling, and work should be conducted in well-ventilated areas or fume hoods.

In conclusion, 2-Chloro-N-2-(naphthalen-2-yloxy)ethylacetamide (CAS No. 1225890-90-3) is a versatile organic compound with significant potential in pharmaceutical and medicinal chemistry. Its unique structural features and biological activities make it an attractive candidate for further research and development. Ongoing studies continue to uncover new applications and optimize its properties, contributing to advancements in drug discovery and therapeutic interventions.